Cas no 726198-18-1 (tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate
• CAS No: 726198-18-1
• MF: C₁₇H₂₁FN₂O₂
• MW: 304.359247922897
• MDL: MFCD11849797
• CID: 1093637
• PubChem ID: 49760260
• Update Time: 2025-06-09

tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate
• 1-BOC-4-CYANO-4-(2-FLUOROPHENYL)-PIPERIDINE
• 1-Boc-4-cyano-4-(2-fluorophenyl)piperidine
• TERT-BUTYL4-CYANO-4-(2-FLUOROPHENYL)PIPERIDINE-1-CARBOXYLATE
• AB91602
• DTXSID50678152
• FT-0737992
• CS-0455284
• 726198-18-1
• SCHEMBL12877871
• DA-41554

• MDL： MFCD11849797
• Inchi： 1S/C17H21FN2O2/c1-16(2,3)22-15(21)20-10-8-17(12-19,9-11-20)13-6-4-5-7-14(13)18/h4-7H,8-11H2,1-3H3
• InChI Key： XRJWDHWKTRJWIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C#N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 304.15870608g/mol
• Monoisotopic Mass: 304.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate

tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate (CAS No. 726198-18-1): A Comprehensive Overview

tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate (CAS No. 726198-18-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate is a complex organic molecule with a molecular formula of C₁₇H₁₉FN₂O₂. The compound features a piperidine ring substituted with a cyano group and a 2-fluorophenyl moiety, which are both critical for its biological activity and chemical reactivity. The tert-butyl group attached to the piperidine ring provides additional stability and solubility properties, making it an attractive candidate for various pharmaceutical applications.

The presence of the cyano group imparts unique electronic properties to the molecule, enhancing its ability to participate in various chemical reactions. The fluorine atom in the 2-fluorophenyl substituent further modulates the electronic environment, influencing the compound's interactions with biological targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Synthesis Methods

The synthesis of tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 4-cyano-4-(2-fluorophenyl)piperidine with tert-butyl chloroformate under basic conditions. This method provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the use of palladium-catalyzed coupling reactions. For instance, the Suzuki coupling reaction between a brominated piperidine derivative and a boronic acid can yield the desired product with high efficiency. These synthetic strategies not only facilitate the preparation of tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate but also allow for easy modification of the molecule to explore structure-activity relationships (SAR).

Biological Activities and Applications

tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuroscience, where it has been investigated as a potential modulator of neurotransmitter systems. Specifically, the compound has been found to exhibit selective binding to certain receptors involved in mood regulation and cognitive function.

In addition to its neurological effects, tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate has demonstrated anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for treating inflammatory diseases.

The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its therapeutic potential. This property is particularly valuable for developing drugs that target central nervous system (CNS) disorders, such as Alzheimer's disease and Parkinson's disease.

Recent Research Advancements

The ongoing research on tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce side effects.

A notable study published in the Journal of Medicinal Chemistry explored the use of prodrug strategies to enhance the oral bioavailability of tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate. The researchers developed a series of prodrugs that were metabolized in vivo to release the active compound, resulting in improved pharmacological profiles.

In another study, researchers investigated the combination therapy potential of tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate. The results showed that when used in conjunction with existing drugs, such as selective serotonin reuptake inhibitors (SSRIs), it could enhance therapeutic efficacy while reducing adverse effects.

Safety and Toxicology

The safety profile of tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, like any pharmaceutical candidate, it requires thorough evaluation through clinical trials to ensure its safety and efficacy in humans.

To date, no significant toxicological concerns have been reported for this compound. Nevertheless, ongoing research continues to monitor its long-term effects and potential interactions with other drugs or biological systems.

FUTURE PERSPECTIVES AND CONCLUSIONS

The unique structural features and promising biological activities of tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate make it an exciting candidate for further investigation in drug discovery and development. Its potential applications in treating neurological disorders, inflammatory conditions, and other diseases highlight its broad therapeutic utility.

Ongoing research efforts aim to optimize its pharmacological properties and explore new delivery methods to enhance its clinical performance. As more data become available from clinical trials, it is anticipated that this compound will play a significant role in advancing medical treatments for various conditions.